Cas no 2648965-95-9 (5-iodo-1-(trifluoromethyl)-1H-pyrazole)
2648965-95-9 structure
Product Name:5-iodo-1-(trifluoromethyl)-1H-pyrazole
CAS No:2648965-95-9
MF:C4H2F3IN2
MW:261.971763134003
MDL:MFCD34168245
CID:5642926
PubChem ID:155973669
Update Time:2023-09-10
5-iodo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-28233697
- 2648965-95-9
- 5-iodo-1-(trifluoromethyl)-1H-pyrazole
- 1H-Pyrazole, 5-iodo-1-(trifluoromethyl)-
-
- MDL: MFCD34168245
- Inchi: 1S/C4H2F3IN2/c5-4(6,7)10-3(8)1-2-9-10/h1-2H
- InChI Key: YMGGIIBIFCZFDL-UHFFFAOYSA-N
- SMILES: IC1=CC=NN1C(F)(F)F
Computed Properties
- Exact Mass: 261.92148g/mol
- Monoisotopic Mass: 261.92148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 2.26±0.1 g/cm3(Predicted)
- Boiling Point: 170.5±40.0 °C(Predicted)
- pka: -4.42±0.12(Predicted)
5-iodo-1-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28233697-1.0g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-28233697-0.05g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 0.05g |
$663.0 | 2023-09-09 | |
| Enamine | EN300-28233697-0.1g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 0.1g |
$867.0 | 2023-09-09 | |
| Enamine | EN300-28233697-0.25g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 0.25g |
$1236.0 | 2023-09-09 | |
| Enamine | EN300-28233697-0.5g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 0.5g |
$1947.0 | 2023-09-09 | |
| Enamine | EN300-28233697-1g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 1g |
$2496.0 | 2023-09-09 | |
| Enamine | EN300-28233697-2.5g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 2.5g |
$4892.0 | 2023-09-09 | |
| Enamine | EN300-28233697-5g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 5g |
$7238.0 | 2023-09-09 | |
| Enamine | EN300-28233697-10g |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 10g |
$10732.0 | 2023-09-09 | |
| 1PlusChem | 1P0289VJ-50mg |
5-iodo-1-(trifluoromethyl)-1H-pyrazole |
2648965-95-9 | 95% | 50mg |
$882.00 | 2024-05-08 |
5-iodo-1-(trifluoromethyl)-1H-pyrazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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